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Compound of Interest

Dihydroepistephamiersine 6-
Compound Name:
acetate

Cat. No.: B15591280

Disclaimer: Specific experimental data and biological studies for Dihydroepistephamiersine
6-acetate are not readily available in the public scientific literature. This guide provides a
comprehensive overview based on the known physical and chemical properties of this
compound as listed by chemical suppliers, and details the broader context of hasubanan
alkaloids, the class to which it belongs. The experimental protocols and biological pathway
information are representative of the analysis and known activities of structurally related
hasubanan alkaloids.

Introduction to Dihydroepistephamiersine 6-acetate
and Hasubanan Alkaloids

Dihydroepistephamiersine 6-acetate is a member of the hasubanan class of alkaloids.
Hasubanan alkaloids are a significant group of natural products, primarily isolated from plants
of the Stephania genus.[1][2][3] These compounds are characterized by a complex tetracyclic
ring system and have garnered interest due to their structural relationship to morphine and their
diverse biological activities. The research into hasubanan alkaloids has revealed potential
therapeutic applications, including analgesic and anti-inflammatory properties.[3][4]

Physicochemical Properties
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While detailed experimental data for Dihydroepistephamiersine 6-acetate is limited, the
following information has been compiled from chemical supplier databases.

Property Value Source

Molecular Formula C23H31NO7 Alfa Chemistry
Molecular Weight 433.5 g/mol Alfa Chemistry
CAS Number 57361-74-7 Alfa Chemistry
Physical State Powder Alfa Chemistry
Purity >95% Alfa Chemistry

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl Alfa Chemistry
Acetate, DMSO, Acetone

Predicted Boiling Point 539.6 £ 50.0 °C Alfa Chemistry

Predicted Density 1.29 + 0.1 g/cm3 Alfa Chemistry

InChI=1S/C23H31NO7/c1-
13(25)30-17-11-21-9-10-
24(2)22(21)12-16(31-
23(22,29-6)20(17)28-5)14-7-8- )
InChl Alfa Chemistry
15(26-3)19(27-4)18(14)21/h7-
8,16-17,20H,9-12H2,1-
6H3/t16?,17?,20?,21-,22-,23-/

mO/s1

SCWUZSBREAMJGL- _
InChl Key Alfa Chemistry
XLSOAHDVSA-N

CC(=0)OCI1C[C@]23CCN([C
Isomeric SMILES @@]24CC(C5=C3C(=C(C=C5 Alfa Chemistry
)JOC)OC)O[C@]4(C1OC)0C)C

Experimental Protocols
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Detailed experimental protocols for the isolation or synthesis of Dihydroepistephamiersine 6-
acetate are not available. However, the following represents a general methodology for the
isolation and characterization of hasubanan alkaloids from Stephania species, based on
published literature.[1][2][4]

General Isolation Procedure for Hasubanan Alkaloids

o Extraction: The dried and powdered plant material (e.g., aerial parts of Stephania japonica) is
exhaustively extracted with a sequence of solvents, typically starting with a nonpolar solvent
like dichloromethane followed by a more polar solvent such as methanol.[1]

» Acid-Base Partitioning: The combined crude extracts are subjected to acid-base partitioning
to separate the alkaloids. The extract is dissolved in a dichloromethane and treated with an
agueous acid (e.g., 2 M H2S0a4). The acidic aqueous layer, containing the protonated
alkaloids, is then basified (e.g., with NH4OH) and re-extracted with an organic solvent like
dichloromethane to yield the crude alkaloid fraction.[1]

o Chromatographic Separation: The crude alkaloid mixture is then subjected to various
chromatographic techniques for purification. This often involves:

o Column Chromatography: Using stationary phases like silica gel or alumina with a gradient
of solvents of increasing polarity.

o Preparative High-Performance Liquid Chromatography (HPLC): For final purification of
individual compounds.

Structural Elucidation

The structure of isolated hasubanan alkaloids is typically determined using a combination of
spectroscopic methods:

e Mass Spectrometry (MS): To determine the molecular weight and elemental composition
(High-Resolution MS).

e Infrared (IR) Spectroscopy: To identify functional groups such as hydroxyls, carbonyls, and
aromatic rings.
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and *3C) and 2D (COSY, HSQC,
HMBC) NMR experiments are crucial for elucidating the complex carbon skeleton and
stereochemistry of the molecule.

Below is a generalized workflow for the isolation and characterization of hasubanan alkaloids.

General Workflow for Hasubanan Alkaloid Isolation

Plant Material (e.g., Stephania sp.)

:

Solvent Extraction
(Dichloromethane, Methanol)

:

Acid-Base Partitioning

:

Crude Alkaloid Fraction

:

Chromatographic Separation
(Column Chromatography, HPLC)

:

Pure Hasubanan Alkaloid

:

Structure Elucidation
(MS, NMR, IR)
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Caption: A generalized workflow for the isolation and structural elucidation of hasubanan
alkaloids.

Biological Activities of Hasubanan Alkaloids

Specific biological activities for Dihydroepistephamiersine 6-acetate have not been reported.
However, studies on other hasubanan alkaloids have revealed a range of pharmacological
effects.

Opioid Receptor Binding
Several hasubanan alkaloids isolated from Stephania japonica have shown affinity for the
human delta-opioid receptor, with some compounds exhibiting ICso values in the micromolar

range.[2] This suggests a potential for these compounds to act as analgesics. The affinity for
mu- and kappa-opioid receptors has been found to be generally lower.[2]

Anti-inflammatory Activity

Certain hasubanan alkaloids have demonstrated anti-inflammatory properties. For instance,
some have been shown to inhibit the production of pro-inflammatory cytokines such as TNF-a
and IL-6 in lipopolysaccharide-stimulated macrophages.[3]

The following diagram illustrates a potential signaling pathway that could be modulated by
hasubanan alkaloids with anti-inflammatory activity.
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Caption: A simplified diagram of a potential anti-inflammatory mechanism of hasubanan
alkaloids.

Conclusion

Dihydroepistephamiersine 6-acetate is a hasubanan alkaloid for which detailed scientific
data is currently scarce. However, the broader class of hasubanan alkaloids, primarily found in
Stephania species, represents a rich source of structurally complex and biologically active
molecules. Their demonstrated affinity for opioid receptors and anti-inflammatory properties
suggest that these compounds warrant further investigation for their therapeutic potential.
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Future research focused on the isolation, synthesis, and biological evaluation of specific
derivatives like Dihydroepistephamiersine 6-acetate will be crucial to fully understand their
structure-activity relationships and potential applications in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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